Cas no 1013259-52-3 (2-Cyano-N-2-thiazolyl-3-(2,4,5-trimethylphenyl)-2-propenamide)

• Product Name: 2-Cyano-N-2-thiazolyl-3-(2,4,5-trimethylphenyl)-2-propenamide
• CAS No: 1013259-52-3
• MF: C₁₆H₁₅N₃OS
• MW: 297.374801874161
• CID: 5449705
• PubChem ID: 8283073
• Update Time: 2025-09-19

2-Cyano-N-2-thiazolyl-3-(2,4,5-trimethylphenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26592212
• 2-cyano-N-(1,3-thiazol-2-yl)-3-(2,4,5-trimethylphenyl)prop-2-enamide
• Z44359907
• AKOS000949474
• 1013259-52-3
• (E)-2-cyano-N-(1,3-thiazol-2-yl)-3-(2,4,5-trimethylphenyl)prop-2-enamide
• 2-Cyano-N-2-thiazolyl-3-(2,4,5-trimethylphenyl)-2-propenamide

• Inchi： 1S/C16H15N3OS/c1-10-6-12(3)13(7-11(10)2)8-14(9-17)15(20)19-16-18-4-5-21-16/h4-8H,1-3H3,(H,18,19,20)
• InChI Key： IIBUCVCPQYDRLK-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)C(C#N)=CC1=CC(C)=C(C)C=C1C

Computed Properties

• Exact Mass: 297.09358328g/mol
• Monoisotopic Mass: 297.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.87±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides